Cas no 1264209-73-5 (3-iodo-4-oxo-1,4-dihydro-quinoline-6-carboxylic acid methyl ester)

3-Iodo-4-oxo-1,4-dihydro-quinoline-6-carboxylic acid methyl ester is a versatile quinoline derivative with significant utility in synthetic organic chemistry and pharmaceutical research. Its structure features a reactive iodo substituent at the 3-position and an ester group at the 6-position, making it a valuable intermediate for further functionalization via cross-coupling reactions or nucleophilic substitutions. The compound’s quinoline core enhances its potential as a scaffold for bioactive molecule development, particularly in antimicrobial or anticancer applications. High purity and stability under standard conditions ensure reliable performance in laboratory settings. Its well-defined reactivity profile allows for precise modifications, supporting its use in targeted synthesis and medicinal chemistry studies.
3-iodo-4-oxo-1,4-dihydro-quinoline-6-carboxylic acid methyl ester structure
1264209-73-5 structure
Product Name:3-iodo-4-oxo-1,4-dihydro-quinoline-6-carboxylic acid methyl ester
CAS No:1264209-73-5
MF:C11H8INO3
MW:329.090595245361
CID:1028659
PubChem ID:67773905
Update Time:2025-10-20

3-iodo-4-oxo-1,4-dihydro-quinoline-6-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-iodo-4-oxo-1,4-dihydroquinoline-6-carboxylate
    • methyl 3-iodo-4-oxo-1H-quinoline-6-carboxylate
    • VDCRBGNWZQSRRA-UHFFFAOYSA-N
    • SB72500
    • DTXSID30737635
    • 3-Iodo-4-oxo-1,4-dihydro-quinoline-6-carboxylic acid methyl ester
    • BS-44222
    • SCHEMBL9104103
    • 1264209-73-5
    • 4-Hydroxy-3-iodo-quinoline-6-carboxylic acid methyl ester
    • 6-Quinolinecarboxylic acid, 1,4-dihydro-3-iodo-4-oxo-, methyl ester
    • DB-194103
    • Methyl3-iodo-4-oxo-1,4-dihydroquinoline-6-carboxylate
    • G11712
    • CS-0338112
    • 3-iodo-4-oxo-1,4-dihydro-quinoline-6-carboxylic acid methyl ester
    • Inchi: 1S/C11H8INO3/c1-16-11(15)6-2-3-9-7(4-6)10(14)8(12)5-13-9/h2-5H,1H3,(H,13,14)
    • InChI Key: VDCRBGNWZQSRRA-UHFFFAOYSA-N
    • SMILES: IC1=CNC2C=CC(C(=O)OC)=CC=2C1=O

Computed Properties

  • Exact Mass: 328.95489g/mol
  • Monoisotopic Mass: 328.95489g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 353
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 55.4Ų

3-iodo-4-oxo-1,4-dihydro-quinoline-6-carboxylic acid methyl ester Pricemore >>

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